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Compound of Interest

Compound Name: C.I. Acid orange 33

Cat. No.: B3029409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and experimental applications of Acid Orange 33. The information is

intended for researchers, scientists, and professionals in drug development who may utilize

azo dyes in their studies.

Core Chemical and Physical Properties
Acid Orange 33, also known by its Colour Index name C.I. 24780, is a double azo dye.[1][2] It

is recognized for its utility in dyeing various materials and as a chemical stain.[1][3][4]

Table 1: Chemical and Physical Properties of Acid Orange 33

Property Value Reference

Molecular Formula C₃₄H₂₈N₄Na₂O₈S₂ [1][5]

Molecular Weight 730.72 g/mol [1][2]

CAS Registry Number 6507-77-3 [1][2]

Appearance Golden orange powder [6][7]

Solubility

Soluble in water (golden

orange solution), soluble in

ethanol (golden orange

solution)

[1][4][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3029409?utm_src=pdf-interest
http://www.worlddyevariety.com/acid-dyes/acid-orange-33.html
https://www.alanchemindustries.com/dyestuff/acid-dyes/acid-orange-33.html
http://www.worlddyevariety.com/acid-dyes/acid-orange-33.html
https://www.medchemexpress.com/c-i-acid-orange-33.html
https://emperordye.com/tds/acid-orange-33.html
http://www.worlddyevariety.com/acid-dyes/acid-orange-33.html
https://www.chembk.com/en/chem/Acid%20Orange%20%2033
http://www.worlddyevariety.com/acid-dyes/acid-orange-33.html
https://www.alanchemindustries.com/dyestuff/acid-dyes/acid-orange-33.html
http://www.worlddyevariety.com/acid-dyes/acid-orange-33.html
https://www.alanchemindustries.com/dyestuff/acid-dyes/acid-orange-33.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9875571.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9875571_EN.htm
http://www.worlddyevariety.com/acid-dyes/acid-orange-33.html
https://emperordye.com/tds/acid-orange-33.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9875571.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Acid Orange 33
The manufacturing process for Acid Orange 33 involves a multi-step chemical synthesis. The

primary method consists of the double nitriding of 1,1-Bis(4-aminophenyl)cyclohexane, which is

then coupled with 7-Hydroxynaphthalene-1,3-disulfonic acid and phenol.[1][2][8]

Below is a diagram illustrating the synthesis workflow.
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Caption: Synthesis workflow for Acid Orange 33.
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Experimental Protocols
While specific drug development applications for Acid Orange 33 are not widely documented,

its properties as a dye make it a subject of study in areas such as environmental remediation

and material science. A common experimental application is its removal from aqueous solutions

using adsorbents.

This protocol outlines a general method for studying the adsorption of Acid Orange 33 onto a

solid adsorbent, based on methodologies for similar dyes.[9]

Objective: To determine the adsorption capacity of a given adsorbent for Acid Orange 33.

Materials:

Acid Orange 33 stock solution

Adsorbent material (e.g., activated carbon, bentonite)

pH meter

Spectrophotometer

Shaker or magnetic stirrer

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

Procedure:

Preparation of Standard Solutions: Prepare a stock solution of Acid Orange 33 and create a

series of standard solutions of known concentrations.

Calibration Curve: Measure the absorbance of the standard solutions at the wavelength of

maximum absorbance (λmax) for Acid Orange 33 to generate a calibration curve.

Batch Adsorption Experiments:

Take a fixed volume of Acid Orange 33 solution of a known initial concentration in a series

of flasks.
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Adjust the pH of the solutions to the desired values using HCl or NaOH.

Add a pre-weighed amount of the adsorbent to each flask.

Agitate the flasks at a constant speed and temperature for a specified period.

Analysis:

After the desired contact time, filter the solutions to separate the adsorbent.

Measure the absorbance of the supernatant to determine the final concentration of Acid

Orange 33 using the calibration curve.

Data Calculation:

Calculate the amount of dye adsorbed per unit mass of adsorbent (qe) using the formula:

qe = (C0 - Ce) * V / m where:

C0 = initial dye concentration

Ce = equilibrium dye concentration

V = volume of the solution

m = mass of the adsorbent

The following diagram illustrates the experimental workflow for an adsorption study.
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Caption: General experimental workflow for dye adsorption studies.

Applications and Relevance
The primary application of Acid Orange 33 is in the dyeing and printing of materials such as

wool, silk, nylon, paper, and leather.[1][4][8] In a research context, it is often used as a model

compound in studies on the removal of dyes from wastewater, for example, through adsorption

on materials like bentonite.[3][6][10] Its classification as a fluorescent dye also suggests

potential applications in imaging and as a chemical stain, though these are less commonly

cited.[3] There is currently limited direct evidence of its use in signaling pathway elucidation or

as a lead compound in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3029409#molecular-formula-of-acid-orange-33]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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